Cas no 2229476-45-1 (1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol
• CAS No: 2229476-45-1
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 5976367
• PubChem ID: 165709742
• Update Time: 2025-06-13

1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol
• EN300-1916467
• 2229476-45-1
• [1-(3-bromo-5-methylthiophen-2-yl)cyclopropyl]methanol

• Inchi： 1S/C9H11BrOS/c1-6-4-7(10)8(12-6)9(5-11)2-3-9/h4,11H,2-3,5H2,1H3
• InChI Key： WJSZHUMTQHDHNK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(CO)CC1

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol

Introduction to 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol (CAS No: 2229476-45-1)

1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol, identified by its CAS number 2229476-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic alcohols, characterized by its unique structural framework that integrates a cyclopropyl group with a thiophene moiety. The presence of both bromine and methyl substituents on the thiophene ring enhances its chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural composition of 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol is highly intriguing from a chemical perspective. The cyclopropyl group, a three-membered carbon ring, introduces steric hindrance and electronic properties that can influence the compound's interactions with biological targets. Meanwhile, the thiophene ring, a five-membered aromatic heterocycle containing sulfur, is well-documented for its role in various pharmacophores due to its ability to modulate electronic distributions and engage in π-stacking interactions. The bromine atom at the 3-position and the methyl group at the 5-position further fine-tune the compound's reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thienopyrrolidines and related scaffolds. 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol has emerged as a key precursor in these efforts, particularly in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and have been implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. By leveraging the structural features of this compound, researchers have been able to design molecules that disrupt aberrant PPI networks, offering promising avenues for drug development.

One of the most notable applications of 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol is in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell growth, differentiation, and survival, and their dysregulation is often associated with tumorigenesis. The compound's ability to interact with kinase active sites has led to the discovery of several lead compounds with potential anticancer activity. For instance, derivatives of this scaffold have shown efficacy in inhibiting tyrosine kinases, which are overexpressed in many solid tumors. These findings have spurred further investigation into optimizing the pharmacokinetic properties and therapeutic index of such molecules.

The synthesis of 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol involves multi-step organic transformations that highlight its synthetic utility. The introduction of the bromo substituent can be achieved through electrophilic aromatic substitution reactions, while the methylation at the 5-position typically employs methylating agents under controlled conditions. The coupling between the thiophene ring and the cyclopropyl alcohol moiety often requires palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are well-established protocols in modern synthetic organic chemistry. These synthetic strategies not only demonstrate the versatility of this compound but also underscore its importance as a building block for more complex drug candidates.

From a computational chemistry standpoint, 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. High-resolution crystal structures of protein-ligand complexes have revealed that this compound adopts specific conformations within the active site of its intended targets. These structural insights have guided medicinal chemists in designing next-generation analogs with improved binding affinities and selectivity. Additionally, computational methods such as molecular dynamics simulations have been employed to predict the dynamic behavior of this compound within cellular environments, providing valuable information for optimizing its pharmacological properties.

The pharmacological profile of 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol has been evaluated through both in vitro and in vivo studies. In cell-based assays, derivatives derived from this scaffold have demonstrated potent inhibition of target kinases with low micromolar IC50 values. Furthermore, animal models have shown that these compounds exhibit acceptable bioavailability and tissue distribution when administered orally or intravenously. These preclinical findings have laid the groundwork for conducting clinical trials to assess their safety and efficacy in human patients.

The future direction of research involving 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol is likely to focus on expanding its therapeutic applications beyond oncology. Emerging evidence suggests that this compound may also have utility in treating inflammatory diseases by modulating inflammatory cytokine production pathways. Additionally, there is growing interest in exploring its potential as an antimicrobial agent against resistant bacterial strains by targeting essential bacterial enzymes or metabolic pathways. Such investigations will require further optimization of synthetic routes to ensure scalable production while maintaining high purity standards.

In conclusion,1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanol (CAS No: 2229476-45-1) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad range of potential applications. Its role as a key intermediate in synthesizing novel therapeutic agents underscores its importance not only as a research tool but also as a candidate for future drug development pipelines. As our understanding of disease mechanisms continues to evolve at an unprecedented pace,this compound will undoubtedly remain at forefrontof medicinal chemistry innovation.